Cas no 2171739-88-9 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidin-4-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidin-4-yl}acetic acid
• CAS No: 2171739-88-9
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6412043
• PubChem ID: 165809853
• Update Time: 2025-06-13

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidin-4-yl}acetic acid
• 2171739-88-9
• EN300-1510370
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanoyl]piperidin-4-yl}acetic acid

• Inchi： 1S/C27H32N2O6/c1-34-15-12-24(26(32)29-13-10-18(11-14-29)16-25(30)31)28-27(33)35-17-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,18,23-24H,10-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： ZWJRKXXCUSQDGR-UHFFFAOYSA-N
• SMILES： O=C(C(CCOC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)CC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidin-4-yl}acetic acid

Recent Advances in the Study of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidin-4-yl}acetic acid (CAS: 2171739-88-9)

The compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidin-4-yl}acetic acid (CAS: 2171739-88-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine core, has shown promising potential in various applications, particularly in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), offering stability and ease of deprotection under mild conditions. This report synthesizes the latest findings on this compound, highlighting its synthesis, applications, and future prospects.

Recent studies have focused on optimizing the synthesis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidin-4-yl}acetic acid to enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs microwave-assisted coupling reactions, significantly reducing reaction times while maintaining high enantiomeric purity. The study reported a yield of 85% with a purity exceeding 98%, as confirmed by HPLC and mass spectrometry. This advancement is particularly noteworthy for industrial-scale production, where efficiency and scalability are critical.

In addition to its synthetic utility, this compound has been investigated for its role in modulating biological targets. A recent preprint on bioRxiv revealed that derivatives of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidin-4-yl}acetic acid exhibit inhibitory activity against certain proteases involved in inflammatory pathways. The study employed molecular docking and in vitro assays to demonstrate a 50% inhibitory concentration (IC50) of 12.3 µM against the target protease, suggesting its potential as a lead compound for anti-inflammatory drug development. Further in vivo studies are anticipated to validate these findings.

The compound's versatility extends to its use as a building block in peptide-based therapeutics. A 2024 review in Chemical Biology & Drug Design highlighted its incorporation into cyclic peptides designed to target G-protein-coupled receptors (GPCRs). The Fmoc-protected amino acid moiety facilitates the introduction of the piperidine-acetic acid side chain, which enhances peptide stability and bioavailability. Clinical trials for one such peptide, currently in Phase I, have shown favorable pharmacokinetic profiles, underscoring the compound's translational potential.

Despite these advancements, challenges remain. Stability studies under physiological conditions indicate that the methoxybutanoyl group may undergo hydrolysis, necessitating further structural modifications. Researchers are exploring alternative protecting groups or prodrug strategies to address this limitation. Additionally, the high cost of raw materials for large-scale synthesis poses an economic barrier, prompting investigations into greener and more cost-effective synthetic methodologies.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanoylpiperidin-4-yl}acetic acid (CAS: 2171739-88-9) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from peptide synthesis to therapeutic development, driven by ongoing innovations in synthetic chemistry and target engagement. Future research directions include optimizing its stability, expanding its therapeutic repertoire, and addressing scalability challenges. As the field progresses, this compound is poised to play a pivotal role in advancing both academic and industrial endeavors in the life sciences.